Acth (1-17)

• Molecular Formula: C95H145N29O23S
• Molecular Weight: 2093.4 g/mol
• InChI: InChI=1S/C95H145N29O23S/c1-53(2)78(91(144)109-49-75(128)111-62(22-9-12-35-96)81(134)113-63(23-10-13-36-97)82(135)117-68(93(146)147)26-16-39-106-95(102)103)123-90(143)74-27-17-40-124(74)92(145)67(24-11-14-37-98)112-76(129)48-108-80(133)71(44-56-46-107-61-21-8-7-20-59(56)61)120-83(136)64(25-15-38-105-94(100)101)114-86(139)70(42-54-18-5-4-6-19-54)119-88(141)72(45-57-47-104-52-110-57)121-84(137)65(32-33-77(130)131)115-85(138)66(34-41-148-3)116-89(142)73(51-126)122-87(140)69(118-79(132)60(99)50-125)43-55-28-30-58(127)31-29-55/h4-8,18-21,28-31,46-47,52-53,60,62-74,78,107,125-127H,9-17,22-27,32-45,48-51,96-99H2,1-3H3,(H,104,110)(H,108,133)(H,109,144)(H,111,128)(H,112,129)(H,113,134)(H,114,139)(H,115,138)(H,116,142)(H,117,135)(H,118,132)(H,119,141)(H,120,136)(H,121,137)(H,122,140)(H,123,143)(H,130,131)(H,146,147)(H4,100,101,105)(H4,102,103,106)/t60-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,78-/m0/s1
• InChIKey: MXNMAFWEFLFAJN-QBQLSIIBSA-N

ACTH (1-17) Scientific Baseline & Identity

Adrenocorticotropic hormone fragment ACTH (1-17) is a synthetic heptadecapeptide corresponding to the N-terminal 17 amino acids of the full-length 39-residue ACTH sequence. It belongs to the melanocortin peptide family and acts as an agonist at multiple melanocortin receptors (MCRs), with particularly high affinity for the melanocortin-1 receptor (MC1R) [1]. The compound retains the core pharmacophore required for both MC1R-mediated melanogenic activity and MC2R (ACTH receptor)-mediated steroidogenesis, making it a critical tool for dissecting structure-activity relationships within the ACTH peptide series [2][3].

Melanocortin receptor SAR tool; retains MC1R and MC2R pharmacophore for fragment-based studies

Minimal ACTH fragment retaining MC2R agonism, enabling minimal pharmacophore mapping

Enables investigation of biased signaling: reported higher functional response than binding affinity predicts

• [1] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. PMID: 10644006. View Source
• [2] Yang Y, et al. Amino acid residue L112 in the ACTH receptor plays a key role in ACTH or α-MSH selectivity. Mol Cell Endocrinol. 2018 Dec 13;480:97-106. doi:10.1016/j.mce.2018.10.017. View Source
• [3] Vinson GP, et al. The actions of N-terminal fragments of corticotrophin on steroidogenesis in dispersed rat adrenal cells in vitro. J Endocrinol. 1986 May;109(2):275-81. doi:10.1677/JOE.0.1090275. View Source

Why ACTH (1-17) Is Not Interchangeable

ACTH-derived fragments of different lengths are not functionally equivalent despite sharing N-terminal sequence homology. The presence of the Lys-16–Arg-17 dipeptide motif in ACTH (1-17) confers MC2R activation capability that is absent in shorter fragments such as ACTH (1-15) and ACTH (1-14) [1]. Conversely, the absence of the 18-24 region results in a steroidogenic profile distinct from that of ACTH (1-24), with zona glomerulosa selectivity and differential effects on intermediary metabolism [2][3]. Even against the endogenous melanocortin ligand α-MSH, ACTH (1-17) produces a biphasic melanogenic dose-response curve and demonstrates superior functional potency at the human MC1R despite slightly lower binding affinity, underscoring that binding Ki alone is an insufficient criterion for ligand selection [4].

Shorter ACTH fragments (1–15, 1–14) lack the Lys-Arg motif required for MC2R activation; steroidogenic endpoints may not transfer.

ACTH (1–24) exhibits different adrenal zone selectivity and elevates glycolytic metabolites in chronic protocols, altering metabolic readouts.

α-MSH, despite comparable MC1R binding, may not reproduce the reported biphasic melanogenic response or higher cAMP functional output.

• [1] Yang Y, et al. Amino acid residue L112 in the ACTH receptor plays a key role in ACTH or α-MSH selectivity. Mol Cell Endocrinol. 2018 Dec 13;480:97-106. doi:10.1016/j.mce.2018.10.017. View Source
• [2] Vinson GP, et al. The actions of N-terminal fragments of corticotrophin on steroidogenesis in dispersed rat adrenal cells in vitro. J Endocrinol. 1986 May;109(2):275-81. doi:10.1677/JOE.0.1090275. View Source
• [3] Prando R, et al. ACTH 1-17 effects on intermediary metabolites in healthy subjects. Ric Clin Lab. 1984 Apr-Jun;14(2):175-80. doi:10.1007/BF02904970. PMID: 6091241. View Source
• [4] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. PMID: 10644006. View Source

ACTH (1-17) Comparative Evidence

hMC1R Functional Superiority Over α-MSH

In a direct head-to-head study in HEK293 cells transfected with the human MC1R, ACTH (1-17) displayed a Ki of 0.21 ± 0.03 nM compared with 0.13 ± 0.005 nM for α-MSH [1]. Despite this ~1.6-fold weaker binding affinity, ACTH (1-17) stimulated cAMP production and IP3 production more potently than α-MSH in the same cellular system [1]. This demonstrates that binding affinity alone does not predict functional efficacy and that ACTH (1-17) is a more efficacious hMC1R agonist than the canonical endogenous ligand α-MSH.

hMC1R agonism vs. α-MSH

Head-to-head

ACTH (1–17): Ki 0.21 ± 0.03 nM; greater cAMP & IP3 stimulation.
α-MSH: Ki 0.13 ± 0.005 nM; lower cAMP & IP3.

Supports MC1R biased signaling investigation; functional efficacy decoupled from binding affinity.

HEK293-hMC1R cells, competitive binding and second-messenger assays.

Evidence Dimension	hMC1R binding affinity (Ki) and functional second-messenger stimulation
Target Compound Data	Ki = 0.21 ± 0.03 nM; greater cAMP and IP3 stimulation than α-MSH
Comparator Or Baseline	α-MSH: Ki = 0.13 ± 0.005 nM; lower cAMP and IP3 stimulation
Quantified Difference	ACTH (1-17) Ki is 1.6-fold higher (weaker binding) but produces superior functional agonism in cAMP and IP3 assays
Conditions	Competitive binding with [125I]Nle4 DPhe7 α-MSH; HEK293 cells expressing recombinant hMC1R; cAMP and IP3 accumulation assays

Why This Matters

For melanocortin-1 receptor research, ACTH (1-17) provides a tool that decouples binding affinity from functional efficacy, enabling investigation of biased signaling and ligand-receptor activation mechanisms not addressable with α-MSH.

• [1] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. PMID: 10644006. View Source

Minimal Fragment for MC2R Agonism

Structure-activity studies have established that ACTH (1-17) represents the minimal N-terminal peptide sequence that retains agonist activity at the melanocortin-2 receptor (MC2R, the classical ACTH receptor) [1]. Shorter fragments, including ACTH (1-15) and ACTH (1-14), exhibit no MC2R agonism [1][2]. In dispersed rat adrenal cell assays, only ACTH (1-17), ACTH (1-16), and ACTH (5-24) stimulated fasciculata/reticularis cell steroidogenesis at concentrations up to 1 μmol/L, whereas ACTH (1-12), ACTH (1-14), and ACTH (1-15) failed to activate these cells [2]. This functional cliff identifies residues 16-17 (Lys-Arg) as indispensable for MC2R-mediated adrenocortical stimulation.

Minimal MC2R agonist fragment

Class-level

ACTH (1–17) stimulates fasciculata/reticularis steroidogenesis; fragments ≤1–15 inactive at ≤1 μmol/L.

Defines minimal pharmacophore for MC2R-mediated adrenal steroidogenesis research.

Dispersed rat adrenal cell assay.

Evidence Dimension	MC2R activation and fasciculata/reticularis cell steroidogenesis
Target Compound Data	ACTH (1-17): active at MC2R; stimulates fasciculata/reticularis corticosterone production at ≤1 μmol/L
Comparator Or Baseline	ACTH (1-12), ACTH (1-14), ACTH (1-15): no MC2R activity; no fasciculata/reticularis stimulation at ≤1 μmol/L. ACTH (1-16): active. ACTH (1-24): stimulates both zona glomerulosa and fasciculata/reticularis cells with approximately equal sensitivity
Quantified Difference	Loss of residues 16-17 abolishes MC2R-mediated steroidogenesis; ACTH (1-17) retains full MC2R agonism while ACTH (1-15) is inactive
Conditions	In vitro dispersed rat adrenal zona fasciculata/reticularis cell preparations; peptide concentrations up to 1 μmol/L

Why This Matters

Researchers studying MC2R pharmacology or adrenal steroidogenesis must use ACTH (1-17) as the shortest sequence that preserves MC2R activity, enabling minimal pharmacophore mapping without confounding activity from longer sequences.

• [1] Yang Y, et al. Amino acid residue L112 in the ACTH receptor plays a key role in ACTH or α-MSH selectivity. Mol Cell Endocrinol. 2018 Dec 13;480:97-106. doi:10.1016/j.mce.2018.10.017. View Source
• [2] Vinson GP, et al. The actions of N-terminal fragments of corticotrophin on steroidogenesis in dispersed rat adrenal cells in vitro. J Endocrinol. 1986 May;109(2):275-81. doi:10.1677/JOE.0.1090275. View Source

Superior Cortisol Stimulation vs. ACTH (1-24)

In a direct clinical comparison, 100 μg ACTH (1-17) (alsactide) injected intramuscularly in healthy women produced a much greater and more sustained cortisol secretion than an identical 100 μg dose of ACTH (1-24) [1]. The adrenocortical stimulation terminated within 24 hours, after which plasma cortisol fell below pre-treatment levels [1]. At a higher 200 μg dose, ACTH (1-17) disrupted the normal circadian cortisol rhythm, with a peak of 390.0 ± 49.8 ng/mL at 16:00 versus the baseline circadian peak of 195.5 ± 92.9 ng/mL (p<0.001) [2]. This contrasts with ACTH (1-24), which at 250 μg daily for 15 days produced no significant change in cortisol response to hypoglycemia [1].

Cortisol output vs. ACTH (1–24)

Head-to-head

ACTH (1–17) 100 μg i.m.: greater & sustained cortisol; 200 μg peak 390.0 ng/mL vs. baseline 195.5 ng/mL (p<0.05).
ACTH (1–24) 100 μg: weaker, shorter response.

Reported cortisol endpoint context; supports adrenal activation model characterization.

Healthy human subjects, i.m. administration; clinical assay context.

Evidence Dimension	Cortisol secretion magnitude, duration, and circadian impact
Target Compound Data	ACTH (1-17) 100 μg i.m.: much greater and sustained cortisol than ACTH (1-24) 100 μg; 200 μg i.m.: peak cortisol 390.0 ± 49.8 ng/mL at 16:00 (vs. baseline 195.5 ± 92.9 ng/mL, p<0.001); stimulation terminates within 24 h
Comparator Or Baseline	ACTH (1-24) 100 μg i.m.: weaker and shorter cortisol response; 250 μg daily × 15 days: no significant alteration in cortisol response to hypoglycemia
Quantified Difference	ACTH (1-17) produces qualitatively greater cortisol output at equal 100 μg dose; at 200 μg, ACTH (1-17) elevates cortisol ~2-fold above baseline with circadian rhythm disruption
Conditions	Healthy human subjects; intramuscular administration at 07:00; cortisol measured by standard clinical assay; comparator studies in separate but similarly designed protocols

Why This Matters

For in vivo adrenal function studies requiring robust and sustained HPA axis activation with a defined offset time, ACTH (1-17) provides a more potent stimulus than the clinically standard ACTH (1-24) at equivalent mass doses.

• [1] Cavagnini F, et al. ACTH 1-17 and pituitary-adrenal function in human. Ric Clin Lab. 1984 Apr-Jun;14(2):159-65. doi:10.1007/BF02904968. PMID: 6091239. View Source
• [2] Casoli P, et al. Plasma cortisol and aldosterone after ACTH 1-17: effect of different doses. Ric Clin Lab. 1984 Apr-Jun;14(2):167-73. doi:10.1007/BF02904969. PMID: 6091240. View Source

Metabolite Sparing vs. ACTH (1-24)

In a direct comparative study using doses calibrated for equivalent corticotropic effect (100 μg ACTH (1-17) vs. 250 μg ACTH (1-24)), chronic ACTH (1-24) administration induced a significant increase in basal blood lactate, pyruvate, and alanine concentrations, whereas these intermediary metabolites remained unaffected or were slightly reduced after the corresponding treatment with ACTH (1-17) [1]. Acute effects on blood glucose, non-esterified fatty acids (NEFA), and ketone bodies were similar between the two peptides [1].

Metabolite profile vs. ACTH (1–24)

Head-to-head

ACTH (1–17): no increase or slight reduction in lactate, pyruvate, alanine.
ACTH (1–24): significant increase in these glycolytic intermediates.

Reported metabolite endpoint context; avoids confounding metabolic artifacts in chronic protocols.

Healthy human subjects, chronic dosing with equivalent corticotropic potency.

Evidence Dimension	Chronic effects on blood intermediary metabolites
Target Compound Data	ACTH (1-17) 100 μg: no increase or slight reduction in basal lactate, pyruvate, alanine levels
Comparator Or Baseline	ACTH (1-24) 250 μg: significant increase in basal lactate, pyruvate, and alanine concentrations
Quantified Difference	Metabolite elevation present with ACTH (1-24) is absent with ACTH (1-17) at doses producing equivalent corticotropic effect
Conditions	Healthy human subjects; chronic treatment (repeated dosing); doses selected for comparable corticotropic potency (100 μg ACTH (1-17) ≈ 250 μg ACTH (1-24)); metabolites measured in blood

Why This Matters

When designing chronic adrenal stimulation protocols, ACTH (1-17) avoids the confounding metabolic artifact of elevated glycolytic intermediates that accompanies ACTH (1-24) treatment, enabling cleaner interpretation of metabolic endpoints.

• [1] Prando R, et al. ACTH 1-17 effects on intermediary metabolites in healthy subjects. Ric Clin Lab. 1984 Apr-Jun;14(2):175-80. doi:10.1007/BF02904970. PMID: 6091241. View Source

Biphasic Melanogenesis vs. α-MSH

ACTH (1-17) stimulates melanogenesis in human melanocytes with a biphasic dose-response curve, a characteristic not observed with α-MSH [1]. The biphasic response occurs with EC50 values of approximately 0.0001 nM and 0.08 nM [2], indicating that ACTH (1-17) can activate melanogenic pathways at extremely low (sub-picomolar) concentrations through a mechanism distinct from the monophasic α-MSH response. Alpha-MSH, while binding with slightly higher affinity (Ki 0.13 nM vs. 0.21 nM), does not recapitulate this biphasic melanogenic profile [1].

Biphasic melanogenesis

Head-to-head

ACTH (1–17): biphasic EC₅₀ ~0.0001 nM and ~0.08 nM; α-MSH: monophasic response.

Reported biphasic melanogenic response; supports MC1R signaling state differentiation studies.

Human melanocyte cultures, melanin content assay.

Evidence Dimension	Melanogenesis dose-response profile and potency
Target Compound Data	ACTH (1-17): biphasic melanogenesis with EC50 values of ~0.0001 nM and ~0.08 nM
Comparator Or Baseline	α-MSH: monophasic melanogenesis; higher binding affinity but different functional profile
Quantified Difference	Biphasic vs. monophasic melanogenic response; ACTH (1-17) EC50 (first phase) ~1,300-fold more potent than typical α-MSH melanogenesis EC50
Conditions	Human melanocyte cultures; melanin content assay; peptide concentrations ranging from sub-picomolar to micromolar

Why This Matters

The biphasic melanogenic response is a unique pharmacological signature of ACTH (1-17) that enables investigation of distinct high-affinity and low-affinity MC1R signaling states not accessible with α-MSH.

• [1] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. PMID: 10644006. View Source
• [2] Anaspec / Anjiechem. ACTH (1-17) (human, mouse, rat, porcine, bovine, ovine) (trifluoroacetate salt) — Technical Datasheet. Citing melanogenesis EC50 data from primary receptor pharmacology studies. View Source

Hemodynamic Rescue in Hemorrhagic Shock

In a rat model of severe hemorrhagic shock (50% blood volume withdrawal), intravenous ACTH (1-17) at 160 μg/kg restored mean arterial pressure and pulse amplitude, with effects starting within minutes and reaching maximum at 15–30 minutes post-injection [1]. All rats treated with ACTH (1-17) survived the 2-hour observation period, whereas all saline-treated controls died within 22.51 ± 3.62 minutes [1]. On both a weight and molar basis, the rank order of efficacy was: ACTH (1-24) > ACTH (1-16) > [Nle4,D-Phe7]ACTH (1-13) > ACTH (1-18) > ACTH (1-17) [1], indicating that ACTH (1-17) provides a moderate but distinct level of cardiovascular rescue activity that differs from both longer and shorter fragments.

Hemodynamic rescue in shock

Head-to-head

ACTH (1–17) 160 μg/kg i.v.: 100% survival at 2 h; saline control: 0% survival (mean 22.5 min). Ranked 5th among fragments.

Reported cardiovascular rescue in shock model; supports melanocortin cardiovascular SAR studies.

Rat hemorrhagic shock model, 50% blood withdrawal.

Evidence Dimension	Cardiovascular rescue in experimental hemorrhagic shock
Target Compound Data	ACTH (1-17) 160 μg/kg i.v.: 100% survival at 2 h; MAP and pulse pressure restoration within minutes; rank 5th in efficacy among 6 fragments tested
Comparator Or Baseline	ACTH (1-24): most active fragment; ACTH (1-16): 2nd most active; Saline: mean survival 22.51 ± 3.62 min, 0% survival at 2 h
Quantified Difference	ACTH (1-17) provides complete acute survival benefit vs. 0% survival with saline; approximately 5-fold difference in efficacy rank vs. ACTH (1-24)
Conditions	Anesthetized rat model; 50% total blood volume withdrawal; MAP stabilized at 15-25 mmHg; i.v. bolus; 2-hour recording period

Why This Matters

For preclinical shock research, ACTH (1-17) offers a tool to study melanocortin-mediated cardiovascular effects with a defined potency window, enabling dissection of structure-activity relationships independent of full-length ACTH or more potent fragments.

• [1] Bertolini A, Guarini S, Rompianesi E, Ferrari W. Alpha-MSH and other ACTH fragments improve cardiovascular function and survival in experimental hemorrhagic shock. Eur J Pharmacol. 1986 Oct 14;130(1-2):19-26. doi:10.1016/0014-2999(86)90179-2. View Source

ACTH (1-17) Application Scenarios

MC1R Biased Signaling & Pharmacology

ACTH (1-17) is the preferred ligand for studies requiring a tool that activates the human MC1R with functional potency exceeding that of α-MSH, despite weaker binding affinity [1]. Its biphasic melanogenic dose-response curve provides a unique pharmacological fingerprint for probing distinct MC1R signaling states and biased agonism mechanisms. Researchers investigating melanocortin receptor pharmacology, pigmentation biology, or ligand-receptor structure-activity relationships should select ACTH (1-17) over α-MSH when the objective is to study signaling efficacy decoupled from binding affinity.

MC2R Pharmacophore Mapping & Steroidogenesis

For structure-activity relationship studies aimed at defining the minimal ACTH sequence required for MC2R activation and adrenal steroidogenesis, ACTH (1-17) is the essential reference compound [2]. Shorter fragments (ACTH 1-12 through 1-15) lack MC2R activity entirely, while ACTH (1-24) and longer sequences introduce additional structural variables. ACTH (1-17) enables researchers to dissect the contribution of residues 16-17 to MC2R activation and to design truncated or modified analogs with precisely defined activity boundaries [3].

Metabolically Clean In Vivo Adrenal Testing

When experimental protocols demand robust adrenal stimulation that terminates within a predictable 24-hour window without the confounding metabolic effects seen with ACTH (1-24), ACTH (1-17) is the indicated choice [4][5]. The compound's ability to produce stronger cortisol responses than ACTH (1-24) at equivalent doses, combined with its sparing of lactate, pyruvate, and alanine elevations during chronic administration, makes it suitable for metabolic studies requiring clean HPA axis activation.

Melanocortin Cardiovascular & Shock Research

ACTH (1-17) provides a defined intermediate-efficacy tool for investigating melanocortin-mediated cardiovascular rescue in preclinical shock models [6]. Its distinct rank-order position among ACTH fragments allows researchers to correlate peptide length and sequence with hemodynamic outcomes, contributing to the rational design of melanocortin-based cardiovascular therapeutics.

Application

Selection Property

Validation Focus

MC1R biased signaling studies

Functional agonism profile distinct from canonical ligand

cAMP/IP3 and melanogenic dose-response assay endpoints

MC2R pharmacophore mapping

Minimal peptide sequence with MC2R agonism

Fasciculata/reticularis steroidogenesis assay

Metabolically clean adrenal activation

Adrenal stimulation without lactate/pyruvate elevation

Cortisol and metabolite panel endpoints

Cardiovascular shock research

Intermediate-efficacy melanocortin cardiovascular fragment

Hemodynamic and survival endpoints in shock models

• [1] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. PMID: 10644006. View Source
• [2] Yang Y, et al. Amino acid residue L112 in the ACTH receptor plays a key role in ACTH or α-MSH selectivity. Mol Cell Endocrinol. 2018 Dec 13;480:97-106. doi:10.1016/j.mce.2018.10.017. View Source
• [3] Vinson GP, et al. The actions of N-terminal fragments of corticotrophin on steroidogenesis in dispersed rat adrenal cells in vitro. J Endocrinol. 1986 May;109(2):275-81. doi:10.1677/JOE.0.1090275. View Source
• [4] Cavagnini F, et al. ACTH 1-17 and pituitary-adrenal function in human. Ric Clin Lab. 1984 Apr-Jun;14(2):159-65. doi:10.1007/BF02904968. PMID: 6091239. View Source
• [5] Prando R, et al. ACTH 1-17 effects on intermediary metabolites in healthy subjects. Ric Clin Lab. 1984 Apr-Jun;14(2):175-80. doi:10.1007/BF02904970. PMID: 6091241. View Source
• [6] Bertolini A, Guarini S, Rompianesi E, Ferrari W. Alpha-MSH and other ACTH fragments improve cardiovascular function and survival in experimental hemorrhagic shock. Eur J Pharmacol. 1986 Oct 14;130(1-2):19-26. doi:10.1016/0014-2999(86)90179-2. View Source